2-[(6-{[2-Hydroxy-1-(4-hydroxybenzyl)-2-oxoethyl]amino}-3-nitro-2-pyridinyl)amino]-3-methylbutanoic acid

• IUPAC Name: 2-[[6-[[1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-3-nitropyridin-2-yl]amino]-3-methylbutanoic acid
• InChI: InChI=1S/C19H22N4O7/c1-10(2)16(19(27)28)22-17-14(23(29)30)7-8-15(21-17)20-13(18(25)26)9-11-3-5-12(24)6-4-11/h3-8,10,13,16,24H,9H2,1-2H3,(H,25,26)(H,27,28)(H2,20,21,22)
• InChI Key: HQDRVMYJPUDNJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC1=C(C=CC(=N1)NC(CC2=CC=C(C=C2)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C19H22N4O7
• Molecular Weight: 418.4 g/mol
• CAS No.: 300374-40-7

Description

2-[(6-{[2-Hydroxy-1-(4-hydroxybenzyl)-2-oxoethyl]amino}-3-nitro-2-pyridinyl)amino]-3-methylbutanoic acid is a useful research compound. Its molecular formula is C19H22N4O7 and its molecular weight is 418.406. The purity is usually 95%.
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Scientific Research Applications

Compound Derivation and Synthesis

• Research indicates that 4-hydroxybenzyl-substituted amino acid derivatives, similar in structure to the compound , have been isolated from Gastrodia elata and studied for their potential in various applications. These compounds show activity against lipid peroxidation, suggesting their potential in antioxidant research (Guo et al., 2015).

Chemical Behavior and Analysis

• Studies on similar compounds have focused on understanding their chemical behavior, including the synthesis and characterization of related compounds. This understanding is crucial for exploring potential applications in fields like medicinal chemistry and material science (Katsuki & Yamaguchi, 1976).

Potential Therapeutic Applications

• The synthesis and characterization of related amino acids and derivatives are also studied for their potential therapeutic applications. For example, research into the synthesis of specific amino acid derivatives can inform the development of novel pharmaceuticals and therapeutic agents (Thaisrivongs et al., 1987).

Role in Enzymatic and Biological Processes

• Some studies have explored the role of related compounds in enzymatic processes and biological systems, offering insights into potential biochemical and medical applications (Velusamy, Mayilmurugan, & Palaniandavar, 2004).

Mechanism of Action

Target of action

Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups of the compound.

Mode of action

The interaction of the compound with its targets could lead to a variety of biochemical changes. For example, 4-Hydroxybenzyl alcohol, a compound with a similar hydroxybenzyl group, has been found to inhibit the proliferation of certain cells and suppress their migration .

Biochemical pathways

The compound could affect various biochemical pathways depending on its targets. For instance, indole derivatives, which share some structural similarities with the given compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Result of action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. For example, 4-Hydroxybenzyl alcohol has been found to induce apoptotic death of tumor cells .